Cas no 1823408-55-4 (4-Amino-3-fluoro-2-methyl-2-butanol)

• Product Name: 4-Amino-3-fluoro-2-methyl-2-butanol
• CAS No: 1823408-55-4
• MDL: MFCD31699932
• CID: 4621889
• Update Time: 2025-06-08

4-Amino-3-fluoro-2-methyl-2-butanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-fluoro-2-methyl-2-butanol

• MDL： MFCD31699932

Additional information on 4-Amino-3-fluoro-2-methyl-2-butanol

Comprehensive Overview of 4-Amino-3-fluoro-2-methyl-2-butanol (CAS 1823408-55-4): Properties, Applications, and Industry Relevance

4-Amino-3-fluoro-2-methyl-2-butanol (CAS 1823408-55-4) is a fluorinated amino alcohol derivative gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The compound's fluoro and amino functional groups make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors where fluorine substitution enhances metabolic stability.

Recent studies highlight the growing demand for fluorinated building blocks like 4-Amino-3-fluoro-2-methyl-2-butanol in medicinal chemistry. Its chiral center at the 2-position offers stereoselective synthesis opportunities, aligning with the pharmaceutical industry's focus on enantiopure compounds. The compound's water solubility and hydrogen-bonding capacity further expand its utility in designing prodrugs or solubility-enhancing moieties.

In agrochemical applications, 4-Amino-3-fluoro-2-methyl-2-butanol serves as a precursor for novel crop protection agents. The fluoro-methyl combination in its structure contributes to improved pesticidal activity and environmental persistence, addressing modern agriculture's need for sustainable solutions. Patent analyses reveal its incorporation in herbicidal formulations with enhanced leaf permeability.

The synthesis of CAS 1823408-55-4 typically involves asymmetric hydrogenation or reductive amination strategies, with recent advancements focusing on catalytic efficiency and green chemistry principles. Industry leaders are optimizing routes to minimize byproducts while maintaining high enantiomeric excess, responding to tightening regulatory standards.

Analytical characterization of 4-Amino-3-fluoro-2-methyl-2-butanol employs advanced techniques including LC-MS, NMR spectroscopy, and X-ray crystallography. The fluorine atom's strong NMR signal facilitates purity assessment, crucial for pharmaceutical GMP compliance. Thermal stability studies using DSC reveal decomposition thresholds important for processing.

Market trends indicate rising interest in fluorine-containing pharmaceuticals, with approximately 30% of recent FDA approvals containing fluorine. This positions CAS 1823408-55-4 as a strategic intermediate for next-generation therapeutics. Its potential in PET radiotracer development is being investigated due to the fluorine-18 isotope's imaging applications.

Environmental fate studies of 4-Amino-3-fluoro-2-methyl-2-butanol show moderate biodegradability, prompting research into biocatalytic degradation methods. The compound's ecotoxicological profile meets OECD guidelines for industrial use, though handling protocols emphasize proper wastewater treatment to prevent aquatic accumulation.

Innovative applications include using 1823408-55-4 as a ligand in asymmetric catalysis and as a scaffold for metal-organic frameworks (MOFs). Its hydrogen-bond donor/acceptor properties enable novel supramolecular architectures with potential in gas storage or drug delivery systems.

Quality control specifications for commercial 4-Amino-3-fluoro-2-methyl-2-butanol typically require ≥98% purity (HPLC), with strict limits on heavy metal contaminants and residual solvents. Storage recommendations highlight protection from moisture and oxidation, with inert atmosphere packaging for long-term stability.

Future research directions focus on continuous flow synthesis of this compound and its derivatives, aiming to improve atom economy and reduce carbon footprint. Computational modeling studies predict promising structure-activity relationships for its use in neurological and metabolic disorder therapeutics.